4-Chloro-2-(3-cyanophenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-2-(3-cyanophenyl)benzoic acid
• InChI: InChI=1S/C14H8ClNO2/c15-11-4-5-12(14(17)18)13(7-11)10-3-1-2-9(6-10)8-16/h1-7H,(H,17,18)
• InChI Key: WMFHVWJAUXKENT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=C(C=CC(=C2)Cl)C(=O)O)C#N
• Molecular Formula: C14H8ClNO2
• DSSTOX Substance ID: DTXSID50688796
• Molecular Weight: 257.67 g/mol
• CAS RN: 1261920-43-7

Description

4-Chloro-2-(3-cyanophenyl)benzoic acid, 95% (4-CPA) is an organic compound with the chemical formula C14H8ClNO2. It is a yellowish-white, crystalline solid with a melting point of 160-162 °C and a boiling point of 285 °C. 4-CPA is a versatile reagent used for a variety of synthetic and analytical applications, including synthesis of pharmaceuticals, pesticides, and other organic compounds. It is also used in analytical chemistry, spectroscopy, and chromatography.

Mechanism of Action

4-Chloro-2-(3-cyanophenyl)benzoic acid, 95% is an organic compound that is used as a reagent in the synthesis of various organic compounds. It acts as an electrophile in the reaction, forming a covalent bond with the nucleophile, which is the reactant molecule. The reaction is catalyzed by a strong acid, such as sulfuric acid or hydrochloric acid. The reaction is reversible, meaning that the product can be converted back to the reactants.
Biochemical and Physiological Effects
4-Chloro-2-(3-cyanophenyl)benzoic acid, 95% is a synthetic compound used as a reagent in various research applications. It is not known to have any biochemical or physiological effects on humans or animals.

Advantages and Limitations for Lab Experiments

4-Chloro-2-(3-cyanophenyl)benzoic acid, 95% has several advantages and limitations for use in laboratory experiments. It is a versatile reagent that is used in a variety of synthetic and analytical applications. It is relatively inexpensive and readily available. However, it is a strong acid and can be corrosive. It is also sensitive to light and heat, and should be stored in a cool, dark place.

Future Directions

There are several potential future directions for research involving 4-Chloro-2-(3-cyanophenyl)benzoic acid, 95%. These include the development of new synthetic methods for the production of organic compounds, the development of new analytical techniques for the analysis of organic compounds, and the development of new pharmaceuticals and other organic compounds. Additionally, further research could be conducted to explore the potential applications of 4-Chloro-2-(3-cyanophenyl)benzoic acid, 95% in other fields, such as biotechnology and nanotechnology. Finally, further research into the biochemical and physiological effects of 4-Chloro-2-(3-cyanophenyl)benzoic acid, 95% could be conducted to better understand its potential uses in medicine and other fields.

Synthesis Methods

4-Chloro-2-(3-cyanophenyl)benzoic acid, 95% can be synthesized from the reaction of 4-chlorobenzoic acid with 3-cyanophenol in the presence of a strong acid, such as sulfuric acid or hydrochloric acid. The reaction is carried out at a temperature of 100-120 °C for 1-2 hours. The resulting product is crystallized and the crystals are filtered and washed with cold water.

Scientific Research Applications

4-Chloro-2-(3-cyanophenyl)benzoic acid, 95% is used in a variety of scientific research applications. It is used as a reagent in the synthesis of pharmaceuticals, pesticides, and other organic compounds. It is also used in analytical chemistry, spectroscopy, and chromatography. It is used to study the structure and reactivity of organic compounds, as well as to analyze the composition of samples. It is also used in the synthesis of organic compounds, including pharmaceuticals and other organic compounds.